Cas no 90043-90-6 (7,7-Dimethyl-3,4,7,8-tetrahydro-2,5(1H,6H)-quinolinedione)

• Product Name: 7,7-Dimethyl-3,4,7,8-tetrahydro-2,5(1H,6H)-quinolinedione
• CAS No: 90043-90-6
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 994522
• PubChem ID: 342603
• Update Time: 2025-04-20

7,7-Dimethyl-3,4,7,8-tetrahydro-2,5(1H,6H)-quinolinedione Chemical and Physical Properties

Names and Identifiers

• 7,7-dimethyl-3,4,6,8-tetrahydro-1H-quinoline-2,5-dione
• 7,7-dimethyl-4,6,7,8-tetrahydroquinoline-2,5(1h,3h)-dione
• SMR001875332
• MLS003171441
• 90043-90-6
• NGPKIDFIVUHWBD-UHFFFAOYSA-N
• SCHEMBL9803410
• 7,7-Dimethyl-3,4,7,8-tetrahydro-2,5(1H,6H)-quinolinedione
• DTXSID30321674
• CHEMBL3561009
• NSC379657
• NSC-379657

• Inchi： 1S/C11H15NO2/c1-11(2)5-8-7(9(13)6-11)3-4-10(14)12-8/h3-6H2,1-2H3,(H,12,14)
• InChI Key： NGPKIDFIVUHWBD-UHFFFAOYSA-N
• SMILES： O=C1C2CCC(NC=2CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 193.11
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 389.3°C at 760 mmHg
• Flash Point: 170.3°C
• Refractive Index: 1.533
• PSA: 46.17000
• LogP: 1.86840